Cas no 2193059-35-5 (benzyl(pyrimidin-5-yl)methylamine hydrochloride)
benzyl(pyrimidin-5-yl)methylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- benzyl[(pyrimidin-5-yl)methyl]amine hydrochloride
- N-Benzyl-1-(pyrimidin-5-yl)methanamine hydrochloride
- 1-phenyl-N-(pyrimidin-5-ylmethyl)methanamine;hydrochloride
- starbld0026385
- benzyl(pyrimidin-5-yl)methylamine hydrochloride
-
- Inchi: 1S/C12H13N3.ClH/c1-2-4-11(5-3-1)6-13-7-12-8-14-10-15-9-12;/h1-5,8-10,13H,6-7H2;1H
- InChI Key: TYZWXCQCPZZVBP-UHFFFAOYSA-N
- SMILES: Cl.N(CC1=CN=CN=C1)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 160
- Topological Polar Surface Area: 37.8
benzyl(pyrimidin-5-yl)methylamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM443405-250mg |
benzyl[(pyrimidin-5-yl)methyl]amine hydrochloride |
2193059-35-5 | 95%+ | 250mg |
$545 | 2024-07-18 | |
| Chemenu | CM443405-500mg |
benzyl[(pyrimidin-5-yl)methyl]amine hydrochloride |
2193059-35-5 | 95%+ | 500mg |
$844 | 2024-07-18 | |
| Chemenu | CM443405-1g |
benzyl[(pyrimidin-5-yl)methyl]amine hydrochloride |
2193059-35-5 | 95%+ | 1g |
$1074 | 2024-07-18 | |
| Enamine | EN300-1699366-0.05g |
benzyl[(pyrimidin-5-yl)methyl]amine hydrochloride |
2193059-35-5 | 0.05g |
$229.0 | 2023-09-20 | ||
| Enamine | EN300-1699366-0.1g |
benzyl[(pyrimidin-5-yl)methyl]amine hydrochloride |
2193059-35-5 | 0.1g |
$342.0 | 2023-09-20 | ||
| Enamine | EN300-1699366-0.25g |
benzyl[(pyrimidin-5-yl)methyl]amine hydrochloride |
2193059-35-5 | 0.25g |
$487.0 | 2023-09-20 | ||
| Enamine | EN300-1699366-0.5g |
benzyl[(pyrimidin-5-yl)methyl]amine hydrochloride |
2193059-35-5 | 0.5g |
$768.0 | 2023-09-20 | ||
| Enamine | EN300-1699366-1.0g |
benzyl[(pyrimidin-5-yl)methyl]amine hydrochloride |
2193059-35-5 | 1g |
$986.0 | 2023-06-04 | ||
| Enamine | EN300-1699366-2.5g |
benzyl[(pyrimidin-5-yl)methyl]amine hydrochloride |
2193059-35-5 | 2.5g |
$1931.0 | 2023-09-20 | ||
| Enamine | EN300-1699366-5.0g |
benzyl[(pyrimidin-5-yl)methyl]amine hydrochloride |
2193059-35-5 | 5g |
$2858.0 | 2023-06-04 |
benzyl(pyrimidin-5-yl)methylamine hydrochloride Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on benzyl(pyrimidin-5-yl)methylamine hydrochloride
Benzyl(Pyrimidin-5-Yl)methylamine Hydrochloride: A Comprehensive Overview
Benzyl(pyrimidin-5-yl)methylamine hydrochloride, with the CAS number 2193059-35-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their potential in drug discovery and development. The molecule consists of a pyrimidine ring, a benzyl group, and a methylamine moiety, all of which contribute to its unique chemical properties and biological activity.
Recent studies have highlighted the importance of pyrimidine derivatives in various therapeutic areas, including oncology, virology, and inflammation. Benzyl(pyrimidin-5-yl)methylamine hydrochloride has been found to exhibit promising antitumor activity in preclinical models. Researchers have demonstrated that this compound can selectively inhibit the proliferation of cancer cells while sparing normal cells, making it a potential candidate for targeted cancer therapy.
The synthesis of benzyl(pyrimidin-5-yl)methylamine hydrochloride involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for its production.
In terms of physical properties, benzyl(pyrimidin-5-yl)methylamine hydrochloride is a crystalline solid with a melting point of approximately 210°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.
The biological activity of benzyl(pyrimidin-5-yl)methylamine hydrochloride has been extensively studied in vitro and in vivo. In addition to its antitumor effects, this compound has shown potential as an antiviral agent, particularly against RNA viruses such as influenza A virus. Mechanistic studies suggest that the compound interferes with viral replication by targeting specific proteins involved in the viral life cycle.
Another area of interest is the role of benzyl(pyrimidin-5-yl)methylamine hydrochloride in modulating cellular signaling pathways. Preclinical data indicate that this compound can inhibit key kinases involved in cell proliferation and survival, further supporting its potential as a therapeutic agent.
From an analytical standpoint, the characterization of benzyl(pyrimidin-5-yl)methylamine hydrochloride has been achieved through a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography. These methods have provided detailed insights into the molecular structure and conformational dynamics of the compound.
In conclusion, benzyl(pyrimidin-5-yl)methylamine hydrochloride represents a valuable addition to the arsenal of pyrimidine derivatives with diverse biological activities. Its potential applications in oncology and virology make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in advancing therapeutic interventions for various diseases.
2193059-35-5 (benzyl(pyrimidin-5-yl)methylamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)